2-[(2-Amino-6-chloropyrimidin-4-yl)sulfanyl]-2-methylpropanoate

• CAS No.: 339016-01-2
• Molecular Formula: C8H9ClN3O2S-
• Molecular Weight: 246.69 g/mol
• IUPAC Name: 2-(2-amino-6-chloropyrimidin-4-yl)sulfanyl-2-methylpropanoate
• InChI: InChI=1S/C8H10ClN3O2S/c1-8(2,6(13)14)15-5-3-4(9)11-7(10)12-5/h3H,1-2H3,(H,13,14)(H2,10,11,12)/p-1
• InChI Key: HCELNYGOAFBUHE-UHFFFAOYSA-M
• Canonical SMILES: CC(C)(C(=O)[O-])SC1=CC(=NC(=N1)N)Cl

Description

2-[(2-Amino-6-chloropyrimidin-4-yl)sulfanyl]-2-methylpropanoate is a pyrimidine-based compound characterized by a sulfanyl (-S-) linker bridging a 2-amino-6-chloropyrimidine core and a 2-methylpropanoate moiety. This compound shares structural similarities with several pharmacologically active agents, including antiviral and enzyme-inhibiting molecules, though its specific applications remain under investigation.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 3-((2-amino-6-chloropyrimidin-4-yl)thio)propanoate typically involves the reaction of 2-amino-6-chloropyrimidine with methyl 3-mercaptopropanoate. The reaction is carried out under reflux conditions in the presence of a suitable solvent such as ethanol or dimethylformamide (DMF). The product is then purified by recrystallization or chromatography .

Industrial Production Methods

the general approach would involve scaling up the laboratory synthesis process, optimizing reaction conditions, and ensuring the purity and yield of the final product through advanced purification techniques .

Chemical Reactions Analysis

Types of Reactions

Methyl 3-((2-amino-6-chloropyrimidin-4-yl)thio)propanoate can undergo various chemical reactions, including:

Oxidation: The sulfur atom in the thioether group can be oxidized to form sulfoxides or sulfones.

Reduction: The nitro group can be reduced to an amino group.

Substitution: The chlorine atom in the pyrimidine ring can be substituted with other nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) can be used as oxidizing agents.

Reduction: Palladium on carbon (Pd/C) in the presence of hydrogen gas is commonly used for reduction reactions.

Substitution: Nucleophilic substitution reactions can be carried out using reagents such as sodium hydride (NaH) or potassium carbonate (K2CO3) in polar aprotic solvents like DMF.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Amino derivatives.

Substitution: Various substituted pyrimidine derivatives depending on the nucleophile used.

Scientific Research Applications

Methyl 3-((2-amino-6-chloropyrimidin-4-yl)thio)propanoate has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of other pyrimidine derivatives.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of novel therapeutic agents.

Industry: Utilized in the development of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of Methyl 3-((2-amino-6-chloropyrimidin-4-yl)thio)propanoate involves its interaction with specific molecular targets and pathways. The compound can inhibit certain enzymes or receptors, leading to its biological effects. For example, it may inhibit DNA synthesis by interacting with enzymes involved in nucleotide metabolism. The exact molecular targets and pathways can vary depending on the specific biological activity being studied .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Pyrimidine Derivatives with Sulfanyl Linkers

Compound from : The dimeric structure 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide-dimer features a pyrimidine core with diamino substituents and a fluorophenyl acetamide group. Unlike the target compound, this dimer lacks a methylpropanoate group and instead incorporates a fluorinated aromatic system. Quantum chemical studies indicate strong hydrogen-bonding interactions (N–H⋯O/N), which may enhance binding to viral proteins, as evidenced by its anti-COVID-19 activity via molecular docking .

Compound from : A structurally complex analogue, (2E)-4-{6-[(4-{[3-chloro-4-(pyridin-2-ylmethoxy)phenyl]amino}-5-cyanopyrimidin-2-yl)amino]-7-methoxy-spiro[1,4-benzoxazine-2,10-cyclopropane]-4-yl}-1-(dimethylamino)-4-oxobut-2-en-2-yl, incorporates a spirocyclic benzoxazine and cyclopropane system. Its pyrimidine ring is substituted with chloro, cyano, and methoxy groups, which may enhance cross-membrane permeability compared to the target compound’s simpler methylpropanoate chain .

Sulfanyl-Containing Pharmaceuticals

Famotidine (): Famotidine (3-[({2-[(diaminomethylidene)amino]-1,3-thiazol-4-yl}methyl)sulfanyl]-N-sulfamoylpropanimidamide) shares a sulfanyl linker but features a thiazole ring instead of pyrimidine. It inhibits gastric acid secretion by blocking histamine H₂ receptors. The diamino-thiazole moiety facilitates strong hydrogen bonding with histidine residues in the receptor, a mechanism distinct from pyrimidine-based compounds .

N-Substituted 2-{[5-(1H-Indol-3-ylmethyl)-1,3,4-oxadiazol-2-yl]sulfanyl}acetamides (): These compounds exhibit enzyme inhibition (α-glucosidase, BChE, LOX) dependent on substituents. For example, compound 8q (IC₅₀ = 49.71 µM against α-glucosidase) outperforms others due to its indole-oxadiazole system, highlighting the role of aromaticity in enzyme binding. In contrast, the target compound’s pyrimidine and methylpropanoate groups may prioritize interactions with different enzyme pockets .

2-[(Carboxymethyl)sulfanyl]-4-oxo-4-arylbutanoic Acids (): These derivatives feature a sulfanyl-linked butanoic acid chain. The lead compound (4-oxo-4-phenyl variant) demonstrated crystallographic stability via intramolecular hydrogen bonds (O–H⋯O), a feature that may differ from the target compound’s ester-based solubility profile .

Structural and Functional Comparison Table

Compound	Core Structure	Key Substituents	Biological Activity	Reference
Target Compound	Pyrimidine	2-Amino-6-chloro, 2-methylpropanoate	Under investigation	-
Dimer ()	Pyrimidine	4,6-Diamino, 4-fluorophenyl acetamide	Anti-COVID-19 activity
Famotidine ()	Thiazole	Diaminomethylidene, sulfamoyl	H₂ receptor antagonist
Compound 8q ()	Oxadiazole-indole	Indol-3-ylmethyl, acetamide	α-Glucosidase inhibition
Butanoic Acid Derivative ()	Butanoic acid	Carboxymethyl, aryl ketone	Crystallographic stability

Key Research Findings

• Solubility and Bioavailability: The methylpropanoate ester may increase lipophilicity relative to carboxylic acid derivatives (e.g., ), affecting membrane permeability and metabolic stability .
• Enzyme Selectivity : Pyrimidine-based compounds (e.g., ) show antiviral activity, while thiazole (Famotidine) or oxadiazole systems () target metabolic enzymes, underscoring the role of heterocycle choice in functional specificity .